6-Methoxy-2,3-dihydrobenzofuran-3-ol

• Molecular Formula: C9H10O3
• Molecular Weight: 166.17 g/mol
• IUPAC Name: 6-methoxy-2,3-dihydro-1-benzofuran-3-ol
• InChI: InChI=1S/C9H10O3/c1-11-6-2-3-7-8(10)5-12-9(7)4-6/h2-4,8,10H,5H2,1H3
• InChI Key: JEFWPAOWNFOCAV-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC2=C(C=C1)C(CO2)O

Description

6-Methoxy-2,3-dihydrobenzofuran-3-ol is a chemical compound with the molecular formula C9H10O3 and a molecular weight of 166.17 g/mol .

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 6-Methoxy-2,3-dihydrobenzofuran-3-ol can be achieved through several methods. One common approach involves the cyclization of o-hydroxyacetophenones under basic conditions . Another method includes the dehydrative cyclization of o-hydroxybenzyl ketones or R-(phenoxy)alkyl ketones using transition-metal catalysis .

Industrial Production Methods

Industrial production methods for benzofuran derivatives often involve large-scale synthesis using optimized reaction conditions to ensure high yield and purity. These methods may include the use of advanced catalytic systems and continuous flow reactors to enhance efficiency and scalability .

Chemical Reactions Analysis

Types of Reactions

6-Methoxy-2,3-dihydrobenzofuran-3-ol undergoes various chemical reactions, including:

Oxidation: The compound can be oxidized to form corresponding quinones or other oxidized derivatives.

Reduction: Reduction reactions can convert the compound into more reduced forms, such as dihydro derivatives.

Substitution: Substitution reactions, particularly electrophilic aromatic substitution, can introduce different substituents onto the benzofuran ring.

Common Reagents and Conditions

Common reagents used in these reactions include oxidizing agents like potassium permanganate, reducing agents like sodium borohydride, and electrophiles for substitution reactions .

Major Products Formed

The major products formed from these reactions depend on the specific conditions and reagents used. For example, oxidation can yield quinones, while substitution reactions can produce various substituted benzofuran derivatives .

Scientific Research Applications

6-Methoxy-2,3-dihydrobenzofuran-3-ol has several scientific research applications, including:

Chemistry: It serves as a building block for the synthesis of more complex benzofuran derivatives.

Biology: The compound exhibits biological activities such as anti-tumor, antibacterial, and anti-oxidative properties.

Medicine: It has potential therapeutic applications, including anti-cancer and anti-viral activities.

Industry: The compound is used in the development of new materials and as an intermediate in the synthesis of pharmaceuticals.

Mechanism of Action

The mechanism of action of 6-Methoxy-2,3-dihydrobenzofuran-3-ol involves its interaction with specific molecular targets and pathways. For instance, it may inhibit certain enzymes or interact with cellular receptors to exert its biological effects . The exact molecular targets and pathways can vary depending on the specific application and biological context .

Comparison with Similar Compounds

Similar Compounds

Similar compounds to 6-Methoxy-2,3-dihydrobenzofuran-3-ol include other benzofuran derivatives such as:

• 5-(2-Aminopropyl)-2,3-dihydrobenzofuran (5-APDB)
• 6-(2-Aminopropyl)-2,3-dihydrobenzofuran (6-APDB)
• 8-Methoxypsoralen

Uniqueness

This compound is unique due to its specific substitution pattern, which imparts distinct chemical and biological properties.